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Compound of Interest

Compound Name: GSK3735967

Cat. No.: B12392862

Get Quote

Technical Support Center: GSK3735967
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information and guidance for the effective use

and handling of GSK3735967, a potent and selective non-nucleoside inhibitor of DNA

methyltransferase 1 (DNMT1). Below you will find frequently asked questions (FAQs),

troubleshooting guides, and detailed experimental protocols to ensure the stability and optimal

performance of GSK3735967 in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is GSK3735967 and what is its mechanism of action?

A1: GSK3735967 is a potent and selective, non-nucleoside inhibitor of DNA methyltransferase

1 (DNMT1) with an IC50 of 40 nM.[1] As a DNMT1 inhibitor, it blocks the action of the DNMT1

enzyme, which is responsible for maintaining DNA methylation patterns during cell division.

Inhibition of DNMT1 can lead to the demethylation of DNA and the reactivation of silenced

genes, such as tumor suppressor genes.
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Q2: What are the recommended storage conditions for GSK3735967?

A2: Proper storage is critical to maintain the stability and activity of GSK3735967. Please refer

to the table below for recommended storage conditions for both the solid compound and

solutions.

Q3: How should I prepare a stock solution of GSK3735967?

A3: It is recommended to prepare a concentrated stock solution in an appropriate organic

solvent. For detailed instructions, please refer to the "Experimental Protocols" section.

Q4: Is GSK3735967 stable in aqueous solutions?

A4: The stability of GSK3735967 in aqueous solutions can be influenced by factors such as pH

and buffer composition. For optimal results, it is advisable to prepare fresh working solutions

from a frozen stock on the day of the experiment. For more details, see the "Troubleshooting

Guide."

Troubleshooting Guide
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Issue Potential Cause Recommended Solution

Precipitation observed when

diluting DMSO stock solution in

aqueous buffer (e.g., PBS).

The solubility of GSK3735967

is lower in aqueous solutions

compared to DMSO. Adding a

concentrated DMSO stock

directly to an aqueous buffer

can cause the compound to

precipitate out of solution.

To avoid precipitation, it is

recommended to perform

serial dilutions. First, dilute the

high-concentration DMSO

stock to an intermediate

concentration in DMSO. Then,

add this intermediate stock to

the aqueous buffer dropwise

while vortexing to ensure rapid

and thorough mixing. The final

concentration of DMSO in the

working solution should be

kept as low as possible, ideally

below 0.5%, to minimize

solvent effects on the

biological system.

Loss of compound activity over

time in prepared solutions.

GSK3735967 may degrade in

solution, especially in aqueous

buffers at room temperature or

upon repeated freeze-thaw

cycles.

Prepare fresh working

solutions for each experiment

from a frozen stock solution.

Aliquot the stock solution into

single-use volumes to avoid

multiple freeze-thaw cycles.

Store all solutions at the

recommended temperatures

(see Data Presentation

section).

Inconsistent experimental

results.

Inconsistent solution

preparation, storage, or

handling can lead to variability

in compound concentration

and activity.

Strictly adhere to the

recommended protocols for

solution preparation and

storage. Ensure accurate

pipetting and thorough mixing

at each step. Use calibrated

equipment and high-purity

solvents and reagents.
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Difficulty dissolving the

powdered compound.

The compound may not be

readily soluble in all solvents.

GSK3735967 is soluble in

DMSO. Use of a vortex mixer

or sonication can aid in

dissolution. For other solvents,

it is important to test solubility

on a small scale first.

Data Presentation
Storage Conditions

Form Storage Temperature Duration

Solid Powder -20°C 2 years

Solution in DMSO 4°C 2 weeks

Solution in DMSO -80°C 6 months

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
GSK3735967 in DMSO
Materials:

GSK3735967 (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Equilibrate the vial of GSK3735967 powder to room temperature before opening to prevent

moisture condensation.
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Calculate the volume of DMSO required to achieve a 10 mM concentration based on the

amount of GSK3735967 provided. The molecular weight of GSK3735967 (C25H31N7OS) is

477.63 g/mol .

Carefully add the calculated volume of anhydrous DMSO to the vial containing the

GSK3735967 powder.

Cap the vial tightly and vortex thoroughly until the compound is completely dissolved. Gentle

warming (to no more than 37°C) may be applied if necessary to aid dissolution.

Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at 4°C for short-term

storage (up to 2 weeks).

Protocol 2: DNMT1 Inhibition Assay
This protocol provides a general workflow for assessing the inhibitory activity of GSK3735967
on DNMT1. Specific details may vary depending on the assay kit and instrumentation used.

Workflow:
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Preparation

Reaction

Detection

Analysis

Prepare serial dilutions of GSK3735967

Incubate inhibitor, enzyme, and substrate mix

Prepare DNMT1 enzyme solution Prepare DNA substrate and co-factor (SAM) mix

Add capture and detection antibodies

Add developing solution

Read absorbance/fluorescence

Calculate % inhibition and IC50 value

Click to download full resolution via product page

DNMT1 Inhibition Assay Workflow

Signaling Pathway
The following diagram illustrates the central role of DNMT1 in maintaining DNA methylation and

how its inhibition by GSK3735967 can lead to gene reactivation.
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DNMT1 Signaling and Inhibition

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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